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Compound of Interest

Compound Name: Trk-IN-30

Cat. No.: B15620993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trk-IN-30 is a potent inhibitor of Tropomyosin receptor kinases (Trk), targeting TrkA, TrkB, and

TrkC.[1] Dysregulation of Trk signaling pathways has been implicated in the progression of

various cancers, making Trk inhibitors like Trk-IN-30 valuable tools in oncological research and

drug development. These inhibitors function by blocking the kinase activity of the Trk receptors,

thereby impeding downstream signaling cascades such as the PI3K/AKT and MEK/ERK

pathways that are crucial for cell survival and proliferation.[1] This document provides a

detailed protocol for the dissolution of Trk-IN-30 in Dimethyl Sulfoxide (DMSO), ensuring

optimal preparation for in vitro and in vivo studies.

Quantitative Data Summary
The following table summarizes the key quantitative data for Trk-IN-30.
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Property Value Source

Molecular Weight 427.46 g/mol [1]

IC₅₀ (TrkA) 1.8 nM [1]

IC₅₀ (TrkB) 0.98 nM [1]

IC₅₀ (TrkC) 3.8 nM [1]

IC₅₀ (TrkAG595R) 54 nM [1]

Trk Signaling Pathway and Inhibition by Trk-IN-30
The diagram below illustrates the Tropomyosin receptor kinase (Trk) signaling pathway and the

point of inhibition by Trk-IN-30. Upon binding of neurotrophins, Trk receptors dimerize and

autophosphorylate, activating downstream pathways critical for cell proliferation and survival.

Trk-IN-30 acts as a direct inhibitor of this kinase activity.
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Trk signaling pathway and inhibition.
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Experimental Protocol: Dissolving Trk-IN-30 in
DMSO
This protocol details the steps for preparing a stock solution of Trk-IN-30 in DMSO. For many

kinase inhibitors, DMSO is the recommended solvent for creating high-concentration stock

solutions.

Materials:

Trk-IN-30 powder

Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Water bath (optional)

Calibrated pipettes

Procedure for Preparing a 10 mM Stock Solution:

Equilibrate: Allow the vial containing the Trk-IN-30 powder to reach room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Trk-IN-30 powder in a chemical fume

hood.

Calculation of DMSO Volume: To prepare a 10 mM stock solution, calculate the required

volume of DMSO using the following formula:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

For example, to prepare a 10 mM stock solution from 1 mg of Trk-IN-30:
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Mass = 0.001 g

Molecular Weight = 427.46 g/mol

Concentration = 0.010 mol/L

Volume (L) = 0.001 g / (427.46 g/mol * 0.010 mol/L) = 0.0002339 L = 233.9 µL

Dissolution: a. Add the calculated volume of anhydrous DMSO to the vial containing the Trk-
IN-30 powder. b. Tightly cap the vial. c. Vortex the solution vigorously for several minutes. d.

If the compound does not fully dissolve, sonicate the vial for 10-15 minutes. e. As an

alternative or in addition to sonication, gently warm the solution in a water bath set to 30-

37°C for a short period. f. Visually inspect the solution to ensure there are no visible

particles.

Storage: a. For short-term storage (up to a few weeks), store the DMSO stock solution at

-20°C. b. For long-term storage, aliquot the stock solution into single-use vials to avoid

repeated freeze-thaw cycles and store at -80°C.

Experimental Workflow for Solution Preparation and
Use
The following diagram outlines the general workflow from receiving the solid compound to its

application in a cell-based assay.
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Workflow for Trk-IN-30 solution preparation.
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Safety and Handling Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves (nitrile gloves are

recommended) when handling Trk-IN-30 and DMSO.

Ventilation: Handle the solid compound and concentrated solutions in a certified chemical

fume hood to minimize the risk of inhalation.

Disposal: Dispose of waste containing Trk-IN-30 and DMSO according to your institution's

hazardous waste disposal procedures. Do not pour down the drain.

DMSO Properties: DMSO is a powerful solvent and can facilitate the absorption of other

chemicals through the skin. Handle with care and avoid direct contact.

Disclaimer: This information is intended for research use only. Always refer to the specific

safety data sheet (SDS) for Trk-IN-30 provided by the supplier for complete safety and

handling information. The dissolution protocol provided is a general guideline and may require

optimization for specific experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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